1-[(tert-butoxy)carbonyl]-4,5-dihydro-1H-pyrrole-2-carboxylicacid
Description
1-[(tert-Butoxy)carbonyl]-4,5-dihydro-1H-pyrrole-2-carboxylic acid is a bicyclic compound featuring a partially unsaturated pyrrolidine ring (4,5-dihydro-1H-pyrrole) and a tert-butoxycarbonyl (Boc) protective group. The Boc group is widely used to protect amines during synthetic workflows, particularly in peptide chemistry and drug development . The carboxylic acid moiety at position 2 enhances polarity and enables salt formation or conjugation with other functional groups. This compound serves as a critical intermediate in medicinal chemistry for synthesizing bioactive molecules, including protease inhibitors and kinase modulators.
Properties
Molecular Formula |
C10H15NO4 |
|---|---|
Molecular Weight |
213.23 g/mol |
IUPAC Name |
1-[(2-methylpropan-2-yl)oxycarbonyl]-2,3-dihydropyrrole-5-carboxylic acid |
InChI |
InChI=1S/C10H15NO4/c1-10(2,3)15-9(14)11-6-4-5-7(11)8(12)13/h5H,4,6H2,1-3H3,(H,12,13) |
InChI Key |
XIJONUDNIKEDEC-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC=C1C(=O)O |
Origin of Product |
United States |
Preparation Methods
Preparation Methods
Detailed Synthetic Routes
Synthesis via Ring-Closing Metathesis and Alkoxycarbonylation
A short and efficient synthesis was reported starting from N-Boc-diallylamine , which undergoes ring-closing metathesis (RCM) to form the pyrrolidine ring, followed by directed alkoxycarbonylation to install the carboxyl functionality at the 2-position. The racemic mixture is then resolved enzymatically to obtain the (S)-enantiomer with high stereochemical purity.
- Use of strong lithium bases and alkyl carbonates for alkoxycarbonylation.
- Enzymatic kinetic resolution to enhance enantiomeric excess.
- Mild reaction conditions preserving the Boc group.
- Efficient and scalable for preparative purposes.
Preparation from Boc-Protected Amino Acid Derivatives via Lithiation and Formylation
A patent method describes the preparation of Boc-protected dihydropyrrole carboxylic acid derivatives by lithiation of Boc-protected amino acid esters at low temperature (-78°C), followed by reaction with formic pivalic anhydride or formic acetic anhydride to introduce the formyl group, which is then converted into the carboxylic acid after hydrolysis.
- To a nitrogen-protected solution of n-butyllithium or lithium diisopropylamide (LDA) in THF at -78°C, the Boc-protected amino ester is added.
- After stirring, formic anhydride derivatives are added dropwise maintaining low temperature.
- The reaction mixture is quenched with acetic acid and water.
- The crude product is purified by column chromatography.
- Final hydrolysis with LiOH converts esters to carboxylic acids, yielding the target compound in near quantitative yields.
| Step | Yield (%) | Purification Method | Notes |
|---|---|---|---|
| Lithiation and formylation | 75–90 | Silica gel column chromatography | Mild conditions, minimal racemization |
| Hydrolysis to carboxylic acid | ~100 | Extraction and drying | High purity, confirmed by NMR |
Purification and Characterization
Purification typically involves silica gel column chromatography using ethyl acetate/cyclohexane mixtures as eluents. Crystallization from suitable solvents may be employed for further purification and to obtain crystalline material suitable for X-ray diffraction studies.
Characterization methods include:
- NMR Spectroscopy: To confirm chemical shifts and multiplicities consistent with the Boc group and pyrrole ring protons.
- Chiral HPLC: To assess enantiomeric purity, especially after enzymatic resolution.
- Mass Spectrometry (HRMS): To confirm molecular weight and molecular ion peaks.
- X-ray Crystallography: For definitive structural and stereochemical confirmation, including ring puckering and Boc group orientation.
Research Findings and Analysis
Advantages of the Lithiation-Formylation Route
- Cost-effectiveness: Uses inexpensive starting materials and reagents.
- Mild reaction conditions: Low temperatures prevent side reactions and racemization.
- High yields: Typically above 75% for key steps, with near quantitative hydrolysis.
- Scalability: Suitable for larger scale synthesis due to operational simplicity.
Enzymatic Resolution Enhances Stereochemical Purity
Enzymatic kinetic resolution after ring formation ensures high optical purity of the (S)-enantiomer, critical for pharmaceutical applications where stereochemistry affects biological activity.
Stability of the Boc Protecting Group
The Boc group remains stable under basic hydrolysis conditions but is labile under acidic conditions (e.g., trifluoroacetic acid treatment), allowing selective deprotection when necessary.
Data Tables Summarizing Preparation Parameters
| Parameter | Details |
|---|---|
| Starting materials | N-Boc-diallylamine, Boc-protected amino acid esters |
| Key reagents | n-Butyllithium, LDA, formic pivalic anhydride, LiOH |
| Solvents | THF, methylene chloride, ethyl acetate |
| Temperature | -78°C for lithiation and formylation, room temp for hydrolysis |
| Purification methods | Silica gel column chromatography, recrystallization |
| Typical yields | 75–90% (formylation), ~100% (hydrolysis) |
| Characterization techniques | ¹H NMR, chiral HPLC, HRMS, X-ray crystallography |
| Stereochemical control | Enzymatic kinetic resolution, low-temperature reactions |
Chemical Reactions Analysis
1-[(tert-butoxy)carbonyl]-4,5-dihydro-1H-pyrrole-2-carboxylic acid undergoes several types of chemical reactions, including:
Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions, although these reactions are less common.
Deprotection: The BOC group can be removed using various reagents such as oxalyl chloride in methanol, which provides a mild deprotection method.
Scientific Research Applications
1-[(tert-butoxy)carbonyl]-4,5-dihydro-1H-pyrrole-2-carboxylic acid is widely used in scientific research, particularly in the fields of chemistry and biology. It serves as a key intermediate in the synthesis of various pharmaceuticals and biologically active compounds. The BOC group is commonly used in peptide synthesis to protect amine groups during the coupling reactions . Additionally, the compound is used in the synthesis of tetrasubstituted pyrroles, which are functionalized with ester or ketone groups at the C-3 position .
Mechanism of Action
The mechanism of action of 1-[(tert-butoxy)carbonyl]-4,5-dihydro-1H-pyrrole-2-carboxylic acid primarily involves the protection and deprotection of amine groups. The BOC group is added to the amine under basic conditions, forming a stable carbamate. The deprotection process involves the silylation of the carbonyl oxygen, elimination of tert-butyl iodide, methanolysis of the silyl ester to the carbamic acid, and finally decarboxylation to release the free amine .
Comparison with Similar Compounds
Comparison with Structurally Related Compounds
Structural Analogues with Boc Protection and Heterocyclic Cores
Ethyl 1-Boc-pyrrole Derivatives ()
Compounds such as ethyl 1-[(tert-butoxycarbonyl)amino]-2-methyl-5-(1-methyl-1H-indol-3-yl)-4-[(1-methyl-1H-indol-3-yl)carbonyl]-1H-pyrrole-3-carboxylate (10a) share the Boc-protected pyrrole core but differ in substituents and functional groups:
- Key Differences :
- Ester vs. Carboxylic Acid : The target compound has a free carboxylic acid, whereas 10a features an ethyl ester at position 3. This distinction impacts solubility and reactivity (e.g., ester hydrolysis for further derivatization).
- Indole Substituents : 10a includes bulky indole groups at positions 4 and 5, which enhance steric hindrance and may limit ring flexibility compared to the simpler dihydropyrrole structure.
- Synthesis : High yields (94–98%) are achieved via copper-catalyzed cyclization of 1,3-bis(indol-3-yl)propane-1,3-diones with diaza-1,3-dienes .
(5S)-5-Aminocarbonyl-4,5-dihydro-1H-pyrrole-1-carboxylic Acid tert-Butyl Ester ()
This compound replaces the carboxylic acid at position 2 with an amide group:
- Key Differences: Amide vs. Stereochemistry: The (5S) configuration introduces chirality, which is absent in the target compound.
- Synthesis : Optimized using sodium isopropoxide and formamide, emphasizing scalability for industrial production .
PharmaBlock’s Boc-Protected Pyrrolidine Carboxylic Acids ()
Examples include (3R,4R)-1-Boc-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid (PBXA3202) and (3R,4R)-1-Boc-4-methylpyrrolidine-3-carboxylic acid (PB05712) :
- Key Differences :
- Ring Saturation : These compounds feature fully saturated pyrrolidine rings, conferring greater conformational rigidity than the dihydropyrrole core.
- Substituents : The trifluoromethyl (-CF₃) group in PBXA3202 enhances lipophilicity and metabolic stability, while the methyl group in PB05712 offers mild steric effects.
- Applications : Such derivatives are used in drug discovery for optimizing pharmacokinetic properties .
Pyrazole-Containing Analogue ()
5-{1-Boc-pyrrolidin-3-yl}-1H-pyrazole-4-carboxylic acid integrates a pyrazole ring with the Boc-protected pyrrolidine:
- Key Differences :
Comparative Data Table
Q & A
Basic Research Questions
Q. What are the recommended synthetic routes for 1-[(tert-butoxy)carbonyl]-4,5-dihydro-1H-pyrrole-2-carboxylic acid, and how can reaction efficiency be optimized?
- Methodology : Start with Boc-protected intermediates (e.g., 1-Boc-4-piperidone) and employ coupling reactions under anhydrous conditions. Use statistical Design of Experiments (DoE) to optimize parameters like temperature, solvent polarity, and catalyst loading. Fractional factorial designs can reduce the number of trials while identifying critical variables . Monitor reaction progress via HPLC or LC-MS to validate yields .
Q. Which analytical techniques are most effective for characterizing purity and structural integrity?
- Methodology : Combine NMR (¹H/¹³C) for backbone confirmation, IR spectroscopy for functional group analysis, and mass spectrometry (ESI-MS) for molecular weight validation. For purity assessment, use reversed-phase HPLC with UV detection (λ = 210–254 nm) and compare retention times against standards .
Q. How should stability studies be designed to assess storage conditions for this compound?
- Methodology : Conduct accelerated degradation studies under varied pH, temperature, and humidity. Use Arrhenius modeling to predict shelf life. Analyze degradation products via tandem MS and quantify stability-indicating parameters (e.g., % impurity increase over time) .
Advanced Research Questions
Q. How can contradictory data in synthetic yields or reaction kinetics be systematically resolved?
- Methodology : Apply factorial experimental designs to isolate variables (e.g., reagent purity, oxygen sensitivity). Use computational tools (DFT calculations) to model reaction pathways and identify hidden intermediates. Cross-validate findings with independent replication and control experiments .
Q. What computational strategies are suitable for predicting the compound’s reactivity in novel reaction environments?
- Methodology : Employ quantum chemical software (e.g., Gaussian, ORCA) to calculate transition states and activation energies. Pair with machine learning (ML) models trained on existing reaction databases to predict optimal conditions (e.g., solvent selection, catalyst compatibility) .
Q. How can the compound’s bioactivity be evaluated in enzyme inhibition assays, and what controls are critical?
- Methodology : Use fluorescence-based assays (e.g., FRET) with recombinant enzymes. Include positive/negative controls (e.g., known inhibitors, DMSO vehicle). Perform dose-response curves (IC₅₀ determination) and validate specificity via competitive binding studies with structural analogs .
Q. What methodologies address environmental fate analysis, particularly degradation pathways in aqueous systems?
- Methodology : Simulate environmental conditions (e.g., UV exposure, microbial activity) in bioreactors. Analyze metabolites via GC-MS or high-resolution LC-MS/MS. Apply quantitative structure-activity relationship (QSAR) models to predict ecotoxicity endpoints .
Methodological Frameworks
Q. How to integrate this compound into a broader research workflow for drug discovery or materials science?
- Methodology : Adopt a multi-disciplinary approach:
Synthesis : Prioritize scalable routes (e.g., flow chemistry) for gram-scale production .
Screening : Use high-throughput platforms (e.g., 96-well plates) for rapid bioactivity profiling .
Data Management : Implement electronic lab notebooks (ELNs) and cheminformatics tools (e.g., KNIME) to track structure-activity relationships .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
